Cas no 1326646-72-3 ((1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol
• CAS No: 1326646-72-3
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• CID: 6576623
• PubChem ID: 1485273
• Update Time: 2025-06-15

(1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol
• EN300-1961854
• 1326646-72-3

• Inchi： 1S/C11H10F3NO/c1-15-6-8(10(16)11(12,13)14)7-4-2-3-5-9(7)15/h2-6,10,16H,1H3/t10-/m0/s1
• InChI Key： ARPIRHUPDYIDHC-JTQLQIEISA-N
• SMILES： FC([C@H](C1=CN(C)C2C=CC=CC1=2)O)(F)F

Computed Properties

• Exact Mass: 229.07144843g/mol
• Monoisotopic Mass: 229.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.2Ų

Additional information on (1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol

Introduction to (1S)-2,2,2-Trifluoro-1-(1-Methyl-1H-Indol-3-yl)ethan-1-ol (CAS No. 1326646-72-3)

(1S)-2,2,2-Trifluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol (CAS No. 1326646-72-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a trifluoromethyl group and an indole ring, making it a valuable candidate for various biological and therapeutic applications.

The trifluoromethyl group in the molecule imparts unique chemical properties, such as increased lipophilicity and metabolic stability, which are highly desirable in drug design. The indole ring, on the other hand, is a common motif in many biologically active compounds, including several natural products and pharmaceuticals. The combination of these structural elements makes (1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol a promising lead compound for further development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that (1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol exhibits potent anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preclinical studies have explored the neuroprotective effects of (1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol. A study published in *Neuropharmacology* reported that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. The mechanism of action appears to involve the modulation of oxidative stress and the inhibition of apoptosis pathways, both of which are critical factors in neuronal cell death.

In addition to its anti-inflammatory and neuroprotective properties, (1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol has also shown promise as an anticancer agent. Research conducted at the National Cancer Institute has indicated that this compound can selectively target cancer cells while sparing normal cells. The mechanism involves the induction of cell cycle arrest and apoptosis in cancer cells through the activation of specific signaling pathways. These findings suggest that (1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-ol could be developed into a novel anticancer drug with minimal side effects.

The pharmacokinetic properties of (1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-3-y)ethan-l-oI have been extensively studied to evaluate its suitability for clinical use. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are advantageous for drug development. Additionally, it has been found to have low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

The synthesis of (1S)-2,2,2-trifluoro-l-(l-methyl-lH-indoI -3-y)ethan-l-oI involves several well-established chemical reactions. One common approach is to start with an appropriate indole derivative and introduce the trifluoromethyl group through a series of substitution reactions. The stereochemistry at the chiral center is crucial for the biological activity of the final product, and various methods have been developed to achieve high enantiomeric purity. These synthetic strategies are detailed in several peer-reviewed articles and patents.

In conclusion, (1S)-2， 2， 2-trifluoro-l-(l-methyl-lH-indoI -3-y)ethan-l-oI (CAS No. 1326646 -7 0 - 0 ) is a multifaceted compound with significant potential in multiple therapeutic areas. Its unique chemical structure endows it with anti-inflammatory， neuroprotective， and anticancer properties， making it an attractive candidate for further research and development． As ongoing studies continue to uncover new aspects of its biological activity， this compound is poised to play a crucial role in advancing our understanding of disease mechanisms and developing innovative treatments．